Cas no 17452-79-8 (1,3,4-Oxathiazol-2-one, 5-(4-chlorophenyl)-)

• Product Name: 1,3,4-Oxathiazol-2-one, 5-(4-chlorophenyl)-
• CAS No: 17452-79-8
• MF: C₈H₄ClNO₂S
• MW: 213.640859603882
• CID: 1367782
• PubChem ID: 819453
• Update Time: 2025-04-20

1,3,4-Oxathiazol-2-one, 5-(4-chlorophenyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3,4-Oxathiazol-2-one, 5-(4-chlorophenyl)-
• 5-(4-chlorophenyl)-1,3,4-oxathiazol-2-one
• 17452-79-8
• FHAPVFFWHRPZFA-UHFFFAOYSA-N
• 5-(4-Chlorophenyl)-[1,3,4]oxathiazol-2-one
• 5-(4-chloro-phenyl)-[1,3,4]oxathiazol-2-one
• DA-09267
• CHEMBL2336266
• SCHEMBL459541
• DTXSID50356084
• 5-(4-chlorophenyl)-2H-1,3,4-oxathiazol-2-one
• 5-(p-chlorophenyl)-1,3,4-oxathiazole-2-one
• 1,3,4-Oxathiazol-2-one, (4-chlorophenyl)-

• Inchi： 1S/C8H4ClNO2S/c9-6-3-1-5(2-4-6)7-10-13-8(11)12-7/h1-4H
• InChI Key： FHAPVFFWHRPZFA-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1=NSC(=O)O1

Computed Properties

• Exact Mass: 212.96522
• Monoisotopic Mass: 212.9651272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 64Ų

Experimental Properties

• PSA: 38.66

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes